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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B15577848 Get Quote

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the proper and safe disposal of TVB-3166. Adherence to these

procedures is crucial for maintaining laboratory safety and ensuring environmental compliance.

TVB-3166, an inhibitor of fatty acid synthase (FASN), is not classified as a hazardous

substance according to the Globally Harmonized System (GHS). However, standard laboratory

precautions should always be observed during its handling and disposal.

Physicochemical Properties of TVB-3166
A summary of the key physical and chemical properties of TVB-3166 is presented below. This

information is essential for its correct handling and storage.
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Property Value

Chemical Name
4-[1-[5-(4,5-dimethyl-1H-pyrazol-3-yl)-2,4-

dimethylbenzoyl]-3-azetidinyl]-benzonitrile[1]

CAS Number 1533438-83-3[1][2]

Molecular Formula C₂₄H₂₄N₄O[1][2]

Molecular Weight 384.5 g/mol [1]

Appearance A solid[1]

Solubility DMSO: 5 mg/ml[1]

Purity 99.88%[3]

Storage
Store at -20°C for up to 1 year, or at -80°C for

up to 2 years.[4]

Mechanism of Action: FASN Inhibition
TVB-3166 functions as a potent and selective inhibitor of fatty acid synthase (FASN).[1][3][4]

This enzyme is critical in the de novo synthesis of palmitate, a saturated fatty acid. By inhibiting

FASN, TVB-3166 disrupts lipid metabolism, which can induce apoptosis in cancer cells that

overexpress this enzyme.[1][5]
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Caption: Simplified signaling pathway of TVB-3166 as a FASN inhibitor.

Step-by-Step Disposal Protocol for TVB-3166
While TVB-3166 is not classified as hazardous, it is imperative to follow these steps to ensure

safe disposal and minimize environmental impact. This protocol is designed for research

quantities of the compound.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate personal

protective equipment.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for

integrity before use and dispose of contaminated gloves in accordance with laboratory

procedures.[2]
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Eye Protection: Safety glasses or goggles must be worn.[2]

Lab Coat: A standard laboratory coat should be worn to protect from potential contamination.

Waste Collection
Proper segregation and collection of chemical waste are fundamental to safe disposal.

Solid Waste:

For unused or expired solid TVB-3166, carefully sweep the material and place it into a

designated, well-labeled, and securely sealed container for chemical waste.[2] Avoid

generating dust during this process.[2]

Contaminated materials such as weigh boats, pipette tips, and empty vials should also be

collected in this container.

Liquid Waste:

Solutions of TVB-3166 (e.g., dissolved in DMSO) should be collected in a separate,

sealed, and clearly labeled container for liquid chemical waste.

Do not mix with other incompatible waste streams.

Labeling and Storage of Waste
Accurate labeling and safe temporary storage of waste are critical for regulatory compliance

and the safety of all laboratory personnel.

Labeling: Clearly label the waste container with "TVB-3166 Waste" and include the primary

solvent if it is a liquid waste.

Storage: Store the sealed waste container in a designated, well-ventilated secondary

containment area, away from incompatible materials, until it is collected by your institution's

environmental health and safety (EHS) department.

Final Disposal
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The final disposal of the collected waste must be conducted through your institution's official

channels.

EHS Collection: Contact your institution's EHS department to arrange for the pickup and

disposal of the TVB-3166 waste.

Regulatory Compliance: Adhere to all local, state, and federal regulations regarding chemical

waste disposal.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of TVB-3166.
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Caption: Procedural workflow for the safe disposal of TVB-3166.

Accidental Release Measures
In the event of a spill, follow these procedures:

Containment: For a solid spill, carefully pick up the material mechanically. For a liquid spill,

absorb it with an inert material.

Cleaning: Clean the affected area thoroughly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15577848?utm_src=pdf-body
https://www.benchchem.com/product/b15577848?utm_src=pdf-body
https://www.benchchem.com/product/b15577848?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Collect all cleanup materials in a sealed container and dispose of them as

chemical waste.

Environmental Precautions: Do not allow the substance to enter sewers or surface and

ground water.

By adhering to these guidelines, you contribute to a safe and compliant laboratory

environment. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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